Cas no 98195-11-0 (1-benzyl-2-tridecylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2-tridecylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-11-0
• MF: C₂₇H₄₁N₃
• MW: 407.634546995163
• CID: 1990171
• PubChem ID: 179012
• Update Time: 2025-04-21

1-benzyl-2-tridecylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-tridecylpiperidine-2,6-dicarbonitrile
• 98195-11-0
• DTXSID90913397
• 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2-tridecyl-

• Inchi： 1S/C27H41N3/c1-2-3-4-5-6-7-8-9-10-11-15-20-27(24-29)21-16-19-26(22-28)30(27)23-25-17-13-12-14-18-25/h12-14,17-18,26H,2-11,15-16,19-21,23H2,1H3
• InChI Key： YJLRCWPGDQNEEQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)CCCC1(C#N)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 407.33
• Monoisotopic Mass: 407.33
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 551.2°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.527